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Compound of Interest

Compound Name: 3-(Pyridin-3-yl)prop-2-enamide

Cat. No.: B074821 Get Quote

Essential Safety and Handling Guide for 3-
(Pyridin-3-yl)prop-2-enamide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-(Pyridin-3-yl)prop-2-enamide (CAS Number: 143685-68-1) in a

laboratory setting. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier: 3-(Pyridin-3-yl)prop-2-enamide is also known as N-(pyridin-3-

yl)acrylamide.

Hazard Summary: Based on available data, this compound is classified with the following

hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to its acrylamide structure, it should be handled with additional caution, as acrylamide itself

is considered a probable human carcinogen and can have effects on the nervous system.[1]
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Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are critical to minimize exposure when handling 3-
(Pyridin-3-yl)prop-2-enamide.

Control/PPE Specification Purpose

Engineering Controls

Chemical Fume Hood or

Exhausted Biological Safety

Cabinet

To minimize inhalation of dust

or aerosols, especially when

weighing or transferring the

solid compound.[1]

Eye Protection
Tight-sealing safety goggles or

a face shield.

To protect against splashes

and dust that can cause

serious eye irritation.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact, which

can cause irritation. Gloves

must be inspected before use

and changed immediately if

contaminated.[1][2]

Skin and Body Protection

A fully buttoned lab coat with

sleeves extending to the

wrists. Consider Tyvek sleeves

or gowns for procedures with a

higher risk of exposure.

To protect skin from contact

with the chemical.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator may be required if

exposure limits are exceeded

or if irritation is experienced,

especially in the absence of

adequate engineering controls.

To prevent respiratory tract

irritation from dust or aerosols.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:
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Preparation: Before handling, ensure that a designated work area within a chemical fume

hood is prepared.[1] All necessary PPE should be donned. An eyewash station and safety

shower should be readily accessible.

Weighing and Transferring:

Handle the solid material carefully to avoid creating dust.

Use a chemical fume hood or other ventilated enclosure when weighing the powder.[1]

Keep containers of the chemical tightly closed when not in use.

During Use:

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.

Wash hands thoroughly after handling, even if gloves were worn.

Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan:

3-(Pyridin-3-yl)prop-2-enamide and any contaminated materials should be treated as

hazardous waste.

Waste Collection:

Collect waste material, including contaminated gloves, wipes, and containers, in a

designated, sealed, and properly labeled hazardous waste container.

Disposal:
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Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.[1]

Do not dispose of this chemical down the drain or in the regular trash.[1]

Logical Workflow for Handling 3-(Pyridin-3-yl)prop-
2-enamide
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Preparation
- Designate work area in fume hood

- Don appropriate PPE
- Verify emergency equipment access

Handling
- Weigh and transfer in fume hood

- Avoid dust generation
- Keep container sealed

Proceed to handling

In-Experiment Use
- Avoid contact with skin and eyes
- No eating, drinking, or smoking

- Wash hands after use

Begin experiment

Spill Response
- Evacuate if necessary

- Carefully sweep solid material
- Collect in a sealed container

If spill occurs

If spill occurs

Decontamination
- Clean work surfaces

- Remove and dispose of PPE correctly

Experiment complete

After cleanup

Disposal
- Collect all waste in a labeled container

- Contact EHS for pickup
- Do not discard in regular trash or sink

Segregate waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-(Pyridin-3-yl)prop-2-enamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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